Cas no 69161-73-5 (rac 1,2-Dioleoyl-3-chloropropanediol)

• Product Name: rac 1,2-Dioleoyl-3-chloropropanediol
• CAS No: 69161-73-5
• Molecular Formula: C₃₉H₇₁ClO₄
• Molecular Weight: 639.43200
• CID: 973183
• PubChem ID: 20839383

rac 1,2-Dioleoyl-3-chloropropanediol Properties

Names and Identifiers

• rac 1,2-Dioleoyl-3-chloropropanediol
• [3-chloro-2-[(Z)-octadec-9-enoyl]oxypropyl] (E)-octadec-9-enoate
• RAC 1,2-DIOLEOYL-3-CHLOROPROPANEDIOL,CLEAR COLORLESS OIL
• 1,2-Dioleoyl-3-chlor-1,2-propandiol
• 3-MCPD diolein
• dioleic acid MCDP diester
• MCPD oleic-oleic diester
• BP-29821
• 3-Chloropropane-1,2-diyl dioleate
• MCPD dioleate
• 3-Chloropropane-1,2-diol dioleate
• 3-chloropropane-1,2-dioleate
• [3-chloro-2-[(Z)-octadec-9-enoyl]oxypropyl] (Z)-octadec-9-enoate
• DTXSID701317764
• 69161-73-5
• G79145
• RAC-1,2-DIOLEOYL-3-CHLOROPROPANEDIOL

• InChIKey： BLQSPZHGZHJLGB-CLFAGFIQSA-N
• Inchi： InChI=1S/C39H71ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,37H,3-16,21-36H2,1-2H3/b19-17-,20-18-
• SMILES： CCCCCCCCC=CCCCCCCCC(=O)OCC(CCl)OC(=O)CCCCCCCC=CCCCCCCCC

Computed Properties

• Exact Mass: 638.50400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 36
• Monoisotopic Mass: 638.504088
• Heavy Atom Count: 44
• Complexity: 675
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 15.6
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 12.75520
• PSA: 52.60000
• Refractive Index: 1.475
• Boiling Point: 666.9°C at 760 mmHg
• Flash Point: 130.1°C
• Density: 0.942

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Chloropropanol esters